Cas no 1795344-84-1 (5-(pyrrolidin-2-yl)-1,2,4-oxadiazole-3-carboxamide hydrochloride)

• Product Name: 5-(pyrrolidin-2-yl)-1,2,4-oxadiazole-3-carboxamide hydrochloride
• CAS No: 1795344-84-1
• MF: C₇H₁₁ClN₄O₂
• MW: 218.64083981514
• CID: 4614511
• Update Time: 2025-07-01

5-(pyrrolidin-2-yl)-1,2,4-oxadiazole-3-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(pyrrolidin-2-yl)-1,2,4-oxadiazole-3-carboxamide Hydrochloride
• 5-(pyrrolidin-2-yl)-1,2,4-oxadiazole-3-carboxamide hydrochloride

• Inchi： 1S/C7H10N4O2.ClH/c8-5(12)6-10-7(13-11-6)4-2-1-3-9-4;/h4,9H,1-3H2,(H2,8,12);1H
• InChI Key： HRWIGORWZGSLBG-UHFFFAOYSA-N
• SMILES： C(C1=NOC(C2NCCC2)=N1)(=O)N.Cl

Additional information on 5-(pyrrolidin-2-yl)-1,2,4-oxadiazole-3-carboxamide hydrochloride

5-(Pyrrolidin-2-yl)-1,2,4-Oxadiazole-3-carboxamide Hydrochloride: A Comprehensive Overview

5-(Pyrrolidin-2-yl)-1,2,4-Oxadiazole-3-carboxamide Hydrochloride, also known by its CAS number 1795344-84-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of oxadiazoles, which are heterocyclic compounds with a five-membered ring containing two nitrogen atoms and one oxygen atom. The presence of the pyrrolidine group at the 5-position of the oxadiazole ring introduces unique chemical properties and potential biological activities.

The structure of 5-(Pyrrolidin-2-yl)-1,2,4-Oxadiazole-3-carboxamide Hydrochloride is characterized by its oxadiazole core, which is a versatile scaffold for various chemical modifications. The pyrrolidine moiety at position 5 contributes to the compound's hydrophobicity and may influence its interactions with biological targets. The carboxamide group at position 3 adds further functional diversity, potentially enhancing the compound's ability to participate in hydrogen bonding or other non-covalent interactions.

Recent studies have highlighted the potential of oxadiazole derivatives as bioactive molecules. For instance, research published in 2023 demonstrated that certain oxadiazole-containing compounds exhibit potent anti-inflammatory and antioxidant properties. These findings suggest that 5-(Pyrrolidin-2-yl)-1,2,4-Oxadiazole-3-carboxamide Hydrochloride may have applications in the development of novel therapeutic agents targeting inflammatory diseases.

In terms of synthesis, the preparation of 5-(Pyrrolidin-2-yl)-1,2,4-Oxadiazole-3-carboxamide Hydrochloride typically involves multi-step reactions. A common approach includes the formation of the oxadiazole ring via cyclization reactions followed by functionalization at specific positions. The introduction of the pyrrolidine group often requires careful optimization to ensure high yields and purity.

The pharmacokinetic properties of this compound are another area of active research. Preliminary studies indicate that it may exhibit favorable absorption and distribution profiles in preclinical models. However, further investigations are needed to fully understand its metabolic pathways and bioavailability in humans.

In conclusion, 5-(Pyrrolidin-2-yl)-1,2,4-Oxadiazole-3-carboxamide Hydrochloride, with its unique structural features and promising biological activities, represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. As research continues to uncover its full potential, this compound may play a pivotal role in advancing drug discovery efforts across various therapeutic areas.